9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H20FN5O2/c1-12(2)11-25-17(26)15-16(22(3)19(25)27)21-18-23(9-4-10-24(15)18)14-7-5-13(20)6-8-14/h5-8H,1,4,9-11H2,2-3H3
• InChI Key: CAWZUHPQDAQTTG-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)F)N(C1=O)C
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol

Description

9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H20FN5O2 and its molecular weight is 369.4. The purity is usually 95%.
BenchChem offers high-quality 9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(4-fluorophenyl)-1-methyl-3-(2-methylprop-2-enyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Synthesis

• The study of purine-pyrimidine hydrogen-bonded complexes has revealed insights into the structural basis of nucleic acid base pairing, similar to Watson—Crick pairing configurations in DNA. This understanding is crucial for the design of novel therapeutic agents and the interpretation of genetic information (H. M. Sobell, 1966).
• New [c,d]-fused purinediones have been synthesized, highlighting a pathway to novel compounds that could have significant biological or pharmaceutical implications (Ondrej imo, A. Rybár, J. Alföldi, 1995).

Photophysical Properties and Applications

• The development of strongly fluorescent fluorodipyrrinones from non-fluorescent precursors, aimed at applications in fluorescence imaging and 19 F MRI imaging for liver and biliary metabolism studies, demonstrates the potential of purine derivatives in diagnostic imaging (S. Boiadjiev et al., 2006).

Herbicidal Activity

• Novel pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids have been synthesized and shown to inhibit protoporphyrinogen oxidase, displaying promising herbicidal activities. This research underscores the agricultural applications of purine derivatives in developing new herbicides (Da-Wei Wang et al., 2017).

Supramolecular Assemblies

• Pyrimidine derivatives have been used to create novel crown-containing hydrogen-bonded supramolecular assemblies, indicating potential applications in materials science and nanotechnology (M. Fonari et al., 2004).